Cas no 67605-84-9 (N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-tricosanamide)

• Product Name: N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-tricosanamide
• CAS No: 67605-84-9
• MF: C₄₁H₈₁NO₃
• MW: 636.086753606796
• CID: 966390
• PubChem ID: 57352525
• Update Time: 2025-04-19

N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-tricosanamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-tricosanamide
• LogP
• Tricosanamid
• DTXSID10986967
• 67605-84-9
• N-(1,3-Dihydroxyoctadec-4-en-2-yl)tricosanimidic acid

• Inchi： 1S/C41H81NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-25-27-29-31-33-35-37-41(45)42-39(38-43)40(44)36-34-32-30-28-26-24-16-14-12-10-8-6-4-2/h34,36,39-40,43-44H,3-33,35,37-38H2,1-2H3,(H,42,45)/t39-,40+/m0/s1
• InChI Key： NAJHAHQNQCNWOP-IOLBBIBUSA-N
• SMILES： O[C@H](C=CCCCCCCCCCCCCC)[C@H](CO)NC(CCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 353.36601
• Monoisotopic Mass: 635.62164545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 45
• Rotatable Bond Count: 37
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 16.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 43.09